Cas no 2202520-77-0 (N-(4-fluorooxolan-3-yl)cyclopropanecarboxamide)

• Product Name: N-(4-fluorooxolan-3-yl)cyclopropanecarboxamide
• CAS No: 2202520-77-0
• MF: C₈H₁₂FNO₂
• MW: 173.184785842896
• CID: 6597605
• PubChem ID: 126856817
• Update Time: 2025-05-20

N-(4-fluorooxolan-3-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorooxolan-3-yl)cyclopropanecarboxamide
• Cyclopropanecarboxamide, N-(4-fluorotetrahydro-3-furanyl)-
• 2202520-77-0
• F6438-7227
• AKOS032844522

• Inchi： 1S/C8H12FNO2/c9-6-3-12-4-7(6)10-8(11)5-1-2-5/h5-7H,1-4H2,(H,10,11)
• InChI Key： USVKONQLVCKZNW-UHFFFAOYSA-N
• SMILES： C1(C(NC2C(F)COC2)=O)CC1

Computed Properties

• Exact Mass: 173.08520679g/mol
• Monoisotopic Mass: 173.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 356.1±42.0 °C(Predicted)
• pka: 14.24±0.40(Predicted)

Additional information on N-(4-fluorooxolan-3-yl)cyclopropanecarboxamide

Comprehensive Overview of N-(4-fluorooxolan-3-yl)cyclopropanecarboxamide (CAS No. 2202520-77-0)

N-(4-fluorooxolan-3-yl)cyclopropanecarboxamide (CAS No. 2202520-77-0) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a cyclopropanecarboxamide moiety with a fluorooxolane ring, creating a unique structural framework. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of both fluorine and the strained cyclopropane ring, which often confer enhanced metabolic stability and target binding affinity.

The growing demand for fluorinated building blocks in drug discovery makes 2202520-77-0 particularly relevant. With approximately 30% of FDA-approved drugs containing fluorine atoms, this compound's 4-fluorooxolane component aligns with current trends in medicinal chemistry. Its cyclopropane carboxamide group also shows promise for modulating physicochemical properties, a hot topic in AI-driven molecular design platforms that optimize drug-like characteristics.

From a synthetic chemistry perspective, N-(4-fluorooxolan-3-yl)cyclopropanecarboxamide represents an interesting case study in stereoselective fluorination techniques. The fluorinated tetrahydrofuran (oxolane) ring system poses synthetic challenges that have become a focus area in modern organofluorine chemistry. Recent publications in journals like Journal of Fluorine Chemistry highlight methodologies that could be applicable to this compound's production.

In material science applications, the 2202520-77-0 compound's rigid structure suggests potential as a chiral auxiliary or ligand precursor in asymmetric catalysis. The fluorooxolane moiety may influence dipole moments in advanced materials, a property increasingly important for organic electronic materials development. These applications align with trending searches for "fluorinated materials for OLEDs" and "chiral catalysts in green chemistry."

The physicochemical properties of N-(4-fluorooxolan-3-yl)cyclopropanecarboxamide make it particularly interesting for computational chemistry studies. Molecular modeling experts frequently search for compounds with strained ring systems and fluorine atoms to test force field parameters and quantum mechanical methods. This dual functionality positions 2202520-77-0 as a valuable benchmark compound in molecular dynamics simulations.

From a patent landscape perspective, derivatives of cyclopropanecarboxamide have appeared in recent filings for antiviral and anti-inflammatory applications. While 2202520-77-0 itself may not be clinically approved, its structural features mirror those in investigational new drugs, making it a compound of interest for pharmaceutical development teams monitoring emerging chemical space.

The analytical characterization of N-(4-fluorooxolan-3-yl)cyclopropanecarboxamide presents opportunities for method development in NMR spectroscopy (particularly ¹⁹F NMR) and mass spectrometry. These techniques are crucial for quality control in fine chemical synthesis, addressing common search queries about "fluorine NMR chemical shifts" and "MS fragmentation patterns of amides."

In the context of green chemistry initiatives, researchers are investigating more sustainable routes to fluorinated compounds like 2202520-77-0. This aligns with trending topics such as "electrochemical fluorination" and "catalytic C-F bond formation," reflecting the chemical industry's shift toward environmentally friendly synthetic methods.

The stability profile of N-(4-fluorooxolan-3-yl)cyclopropanecarboxamide under various conditions (pH, temperature, light) represents another area of practical importance. Such data is valuable for formulation scientists and appears frequently in searches related to "accelerated stability testing of fluoroorganics" and "degradation pathways of heterocyclic amides."

Looking forward, 2202520-77-0 and related fluorooxolane derivatives may play important roles in addressing current challenges in medicinal chemistry, particularly in the design of CNS-penetrant molecules and proteolysis targeting chimeras (PROTACs). These cutting-edge research areas generate substantial search traffic from pharmaceutical researchers worldwide.